Cas no 89590-23-8 (Benzoxazole, 4,4'-[1,3-propanediylbis(oxy)]bis-)
89590-23-8 structure
Product Name:Benzoxazole, 4,4'-[1,3-propanediylbis(oxy)]bis-
CAS No:89590-23-8
MF:C17H14N2O4
MW:310.304064273834
CID:595501
PubChem ID:71325124
Update Time:2025-04-19
Benzoxazole, 4,4'-[1,3-propanediylbis(oxy)]bis- Chemical and Physical Properties
Names and Identifiers
-
- Benzoxazole, 4,4'-[1,3-propanediylbis(oxy)]bis-
- 4-[3-(1,3-benzoxazol-4-yloxy)propoxy]-1,3-benzoxazole
- DTXSID90754520
- 89590-23-8
- 4,4'-[Propane-1,3-diylbis(oxy)]bis(1,3-benzoxazole)
-
- Inchi: 1S/C17H14N2O4/c1-4-12(16-14(6-1)22-10-18-16)20-8-3-9-21-13-5-2-7-15-17(13)19-11-23-15/h1-2,4-7,10-11H,3,8-9H2
- InChI Key: HTVFZBMPCLXSDA-UHFFFAOYSA-N
- SMILES: O(C1=CC=CC2=C1N=CO2)CCCOC1=CC=CC2=C1N=CO2
Computed Properties
- Exact Mass: 310.09535693g/mol
- Monoisotopic Mass: 310.09535693g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 23
- Rotatable Bond Count: 6
- Complexity: 350
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 70.5Ų
Benzoxazole, 4,4'-[1,3-propanediylbis(oxy)]bis- Related Literature
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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